Cas no 90772-69-3 ((2-acetyl-5-bromophenoxy)acetic acid)

(2-Acetyl-5-bromophenoxy)acetic acid is a brominated aromatic compound featuring both acetyl and acetic acid functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure enables applications in pharmaceutical and agrochemical research, particularly in the development of active ingredients or fine chemicals. The bromine substituent enhances reactivity for further functionalization, while the acetyl group offers potential for derivatization. The acetic acid moiety improves solubility in polar solvents, facilitating purification and downstream reactions. This compound is valued for its balanced reactivity and stability, making it suitable for controlled synthetic transformations under mild conditions. Proper handling and storage are recommended due to its sensitivity to light and moisture.

(2-acetyl-5-bromophenoxy)acetic acid structure

90772-69-3 structure

Product name:(2-acetyl-5-bromophenoxy)acetic acid

CAS No:90772-69-3

MF:C₁₀H₉BrO₄

MW:273.080062627792

CID:995084

PubChem ID:293753

(2-acetyl-5-bromophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-acetyl-5-bromophenoxy)acetic acid
- 2-(2-acetyl-5-bromophenoxy)acetic acid
- MFCD04446107
- AKOS002233158
- 90772-69-3
- Z57392106
- acetic acid, 2-(2-acetyl-5-bromophenoxy)-
- AS-75418
- V10220
- CS-0272043
- SCHEMBL1530794
- DTXSID20303742
- NSC-160877
- KLOOPHNSSCTKMU-UHFFFAOYSA-N
- NSC160877
- STK816647
- Inchi： InChI=1S/C10H9BrO4/c1-6(12)8-3-2-7(11)4-9(8)15-5-10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key： KLOOPHNSSCTKMU-UHFFFAOYSA-N
- SMILES： CC(=O)C1=C(C=C(C=C1)Br)OCC(=O)O

Computed Properties

Exact Mass: 271.968
Monoisotopic Mass: 271.968
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6Å²
XLogP3: 1.9

Experimental Properties

Density: 1.585
Boiling Point: 408.9°C at 760 mmHg
Flash Point: 201.1°C
Refractive Index: 1.573
PSA: 63.60000
LogP: 2.11510

(2-acetyl-5-bromophenoxy)acetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR111598-1g	(2-Acetyl-5-bromophenoxy)acetic acid	90772-69-3		1g	£170.00	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1342713-1g	2-(2-Acetyl-5-bromophenoxy)acetic acid	90772-69-3	98%	1g	￥1641.00	2024-04-25

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Related Categories

Additional information on (2-acetyl-5-bromophenoxy)acetic acid

Introduction to (2-Acetyl-5-Bromophenoxy)Acetic Acid (CAS No: 90772-69-3)

The compound (2-Acetyl-5-Bromophenoxy)Acetic Acid, with the CAS number 90772-69-3, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with an acetylated bromine substituent and an acetic acid moiety. The phenolic group serves as a versatile platform for various chemical reactions, while the bromine substituent introduces additional reactivity and specificity to the molecule.

Recent studies have highlighted the potential of (2-Acetyl-5-Bromophenoxy)Acetic Acid in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involving kinase inhibitors and receptor ligands. The compound's structure allows for precise targeting of specific biological systems, making it a promising candidate for drug design.

The synthesis of (2-Acetyl-5-Bromophenoxy)Acetic Acid involves a multi-step process that includes Friedel-Crafts acylation and subsequent bromination. These steps are carefully optimized to ensure high yield and purity of the final product. The compound's stability under various conditions has also been extensively studied, revealing its resistance to degradation under physiological conditions, which is a critical factor for its potential use in medicinal chemistry.

In terms of applications, (2-Acetyl-5-Bromophenoxy)Acetic Acid has shown promise in the field of agrochemistry as well. It has been investigated as a potential herbicide due to its ability to inhibit plant growth at specific stages. Field trials have demonstrated its efficacy in controlling invasive plant species without causing significant harm to surrounding ecosystems, which aligns with current trends toward sustainable agricultural practices.

Moreover, the compound's role in materials science cannot be overlooked. Its unique electronic properties make it a candidate for use in advanced materials such as polymer additives and nanomaterials. Recent research has focused on its ability to enhance the mechanical properties of polymers when incorporated as a functional additive.

The environmental impact of (2-Acetyl-5-Bromophenoxy)Acetic Acid has also been a topic of interest. Studies have shown that it degrades efficiently under aerobic conditions, reducing the risk of long-term environmental persistence. This characteristic is particularly important for compounds intended for agricultural or industrial use, where environmental safety is a primary concern.

In conclusion, (2-Acetyl-5-Bromophenoxy)Acetic Acid (CAS No: 90772-69-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.